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CAS No.: 1535-41-7
Cat. No.: B3105482
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physical and chemical properties of 1-
Fluoro-4-(nitromethyl)benzene, a compound of interest in synthetic organic chemistry and
drug discovery. Due to the limited availability of published experimental data for this specific
molecule, this document synthesizes information from chemical suppliers and provides expert
analysis based on its structural features.

Molecular Identity and Core Physical Properties

1-Fluoro-4-(nitromethyl)benzene is a substituted aromatic compound with the chemical
formula C7HeFNO2.[1] Its structure features a benzene ring substituted with a fluorine atom and
a nitromethyl group at the para position. This unique combination of functional groups imparts
specific reactivity and potential for further chemical modification, making it a valuable building
block in the synthesis of more complex molecules.
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The fundamental identifiers and known physical properties of 1-Fluoro-4-
(nitromethyl)benzene are summarized in the table below. It is critical to note that detailed
experimental values for properties such as melting point, boiling point, density, and solubility
are not widely reported in publicly accessible databases. The information provided is primarily
sourced from chemical suppliers.

Property Value Source(s)

CAS Number 1535-41-7 [1]

Molecular Formula C7HeFNO2 [1]

Molecular Weight 155.13 g/mol [1]

Appearance White to Light Brown Inferred from supplier data
Purity Typically 295%

Diagram: Chemical Structure of 1-Fluoro-4-(nitromethyl)benzene

Caption: 2D structure of 1-Fluoro-4-(nitromethyl)benzene.

Synthesis and Reactivity Insights

While a specific, detailed experimental protocol for the synthesis of 1-Fluoro-4-
(nitromethyl)benzene is not readily available in the surveyed literature, a plausible synthetic
route can be inferred from the synthesis of analogous compounds. A common approach would
involve the nitration of a suitable fluorinated precursor. For instance, the synthesis of 4-
nitrobenzyl fluoride, a structurally similar compound, is achieved by the reaction of 4-
nitrobenzyl bromide with a fluoride source.[2] Another potential route could be the nitration of 1-
fluoro-4-methylbenzene, followed by functional group manipulation.

The reactivity of 1-Fluoro-4-(nitromethyl)benzene is dictated by its functional groups. The
aromatic fluorine atom can participate in nucleophilic aromatic substitution reactions, although
it is less activated than in compounds like 1-fluoro-4-nitrobenzene due to the insulating
methylene group. The nitro group can be reduced to an amine, providing a handle for a wide
range of further chemical transformations. The methylene group adjacent to the nitro group is
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acidic and can be deprotonated to form a nitronate anion, which can then act as a nucleophile
in various carbon-carbon bond-forming reactions.

Diagram: Potential Synthetic Logic
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Caption: A conceptual workflow for the synthesis.

Expected Spectral Characteristics

Although experimental spectra for 1-Fluoro-4-(nitromethyl)benzene are not widely published,
its spectral properties can be predicted based on its structure:

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons and the methylene protons. The aromatic protons would likely appear as a
set of multiplets in the aromatic region (typically 7.0-8.5 ppm), with their chemical shifts and
coupling patterns influenced by the fluorine and nitromethyl substituents. The methylene
protons adjacent to the nitro group would likely appear as a singlet further downfield,
typically in the range of 5.0-6.0 ppm.

e 13C NMR: The carbon NMR spectrum would show distinct signals for the aromatic carbons
and the methylene carbon. The carbon attached to the fluorine would exhibit a large one-
bond C-F coupling constant.

» IR Spectroscopy: The infrared spectrum would be expected to show characteristic absorption
bands for the C-F bond (around 1200-1100 cm~1), the nitro group (strong asymmetric and
symmetric stretches around 1550 cm~* and 1350 cm™1, respectively), and the aromatic C-H
and C=C bonds.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the molecular weight of the compound (155.13 g/mol ). Fragmentation patterns would likely
involve the loss of the nitro group and other characteristic fragments.
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Safety and Handling Considerations

A specific, verified Safety Data Sheet (SDS) for 1-Fluoro-4-(nitromethyl)benzene is not
readily available in the public domain. Therefore, this compound should be handled with
extreme caution, assuming it to be hazardous. General safety precautions for handling
aromatic nitro compounds and organofluorine compounds should be strictly followed.

General Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

e Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid
inhalation of any potential vapors or dust.

» Avoid Contact: Avoid contact with skin, eyes, and clothing. In case of contact, rinse
immediately and thoroughly with water.

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and bases.

Given the presence of the nitro group, the compound may be toxic if ingested, inhaled, or
absorbed through the skin. The fluorine substituent can also contribute to its toxicity profile.

Conclusion

1-Fluoro-4-(nitromethyl)benzene is a potentially valuable building block for synthetic
chemistry. However, there is a notable lack of comprehensive, publicly available data on its
physical properties, spectral characteristics, and safety profile. Researchers and drug
development professionals working with this compound should exercise caution and, if
possible, perform their own analytical characterization and safety assessments before use. The
information presented in this guide is intended to provide a foundational understanding based
on the limited available data and expert interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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